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Compound of Interest

Compound Name: Antofloxacin hydrochloride

Cat. No.: B1667554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the formulation and in

vivo administration of Antofloxacin hydrochloride, a broad-spectrum fluoroquinolone

antibiotic. The information is intended to guide researchers in preparing stable and effective

formulations for animal studies.

Physicochemical Properties of Antofloxacin
Hydrochloride
Antofloxacin hydrochloride is the hydrochloride salt of Antofloxacin. Its chemical and

physical properties are crucial for developing appropriate in vivo formulations.

Property Value Reference

Molecular Formula C₁₈H₂₂ClFN₄O₄ [1]

Molecular Weight 412.85 g/mol [1]

Appearance Solid powder [1]

Storage (Powder)

Dry, dark, and at 0 - 4°C for

short term (days to weeks) or

-20°C for long term (months to

years).

[1]
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Solubility and Stability
Proper solubilization and stability are critical for the efficacy and safety of in vivo formulations.

While specific quantitative solubility data for Antofloxacin hydrochloride in common solvents

is not readily available in the literature, information from suppliers and data on similar

fluoroquinolones can provide guidance.

Solubility:

Solvent Solubility Notes

DMSO Soluble
A common solvent for initial

stock solution preparation.[1]

Water Data not available

Hydrochloride salts of

fluoroquinolones are generally

more water-soluble than their

free-base forms.

Ethanol Data not available
Some fluoroquinolones have

limited solubility in ethanol.

Stability:

A stock solution of Antofloxacin hydrochloride in DMSO is reported to be stable for up to two

weeks when stored at 4°C.[2] The stability of aqueous formulations for in vivo use should be

determined empirically, and it is recommended to prepare fresh solutions for each experiment

or store for a very limited time at 2-8°C.

Mechanism of Action
Antofloxacin hydrochloride is a fluoroquinolone antibiotic that targets bacterial DNA

synthesis.[3] Its primary mechanism of action involves the inhibition of two essential bacterial

enzymes:

DNA Gyrase (Topoisomerase II): This enzyme is crucial for introducing negative supercoils

into bacterial DNA, a process necessary for DNA replication and transcription.[4]
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Topoisomerase IV: This enzyme is involved in the separation of daughter chromosomes after

DNA replication.[3]

By inhibiting these enzymes, Antofloxacin hydrochloride leads to the accumulation of

double-stranded DNA breaks, ultimately resulting in bacterial cell death.[5]
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Caption: Mechanism of action of Antofloxacin hydrochloride.

Experimental Protocols
The following protocols provide a general framework for the preparation and administration of

Antofloxacin hydrochloride for in vivo studies. It is crucial to optimize these protocols based

on the specific experimental requirements and animal model.

Preparation of a Stock Solution in DMSO
This protocol describes the preparation of a 10 mg/mL stock solution of Antofloxacin
hydrochloride in DMSO.

Materials:

Antofloxacin hydrochloride powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade
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Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipette

Procedure:

Weigh the required amount of Antofloxacin hydrochloride powder in a sterile

microcentrifuge tube. For a 10 mg/mL solution, weigh 10 mg of the compound.

Add the appropriate volume of sterile DMSO to the tube. For a 10 mg/mL solution, add 1 mL

of DMSO.

Vortex the tube until the powder is completely dissolved. Gentle warming (e.g., in a 37°C

water bath) may aid in dissolution.

Store the stock solution at -20°C for long-term storage or at 4°C for short-term use (up to 2

weeks).[2]

Preparation of a Formulation for Subcutaneous Injection
in Mice
This protocol describes the preparation of a 1 mg/mL formulation of Antofloxacin
hydrochloride for subcutaneous injection in mice, using a common vehicle.

Materials:

Antofloxacin hydrochloride stock solution in DMSO (e.g., 10 mg/mL)

Polyethylene glycol 300 (PEG300), sterile

Tween 80, sterile

Sterile saline (0.9% NaCl)

Sterile conical tubes

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1667554?utm_src=pdf-body
https://www.dcchemicals.com/product_show-antofloxacin-hydrochloride.html?datasheet=datasheet
https://www.benchchem.com/product/b1667554?utm_src=pdf-body
https://www.benchchem.com/product/b1667554?utm_src=pdf-body
https://www.benchchem.com/product/b1667554?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calibrated pipettes

Procedure:

In a sterile conical tube, add the required volume of the Antofloxacin hydrochloride stock

solution. For a final concentration of 1 mg/mL in a total volume of 1 mL, use 100 µL of the 10

mg/mL stock solution.

Add 400 µL of sterile PEG300 to the tube and mix well by vortexing.

Add 50 µL of sterile Tween 80 and mix thoroughly.

Add 450 µL of sterile saline to bring the final volume to 1 mL.

Vortex the solution until it is homogeneous.

Visually inspect the solution for any precipitation or particulates before administration.

This formulation should be prepared fresh before each experiment.

Note: The final concentration of DMSO in this formulation is 10%. The concentration of co-

solvents and the final drug concentration should be optimized based on the required dose and

the tolerability of the animal model.

Experimental Workflow for Formulation and
Administration
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Caption: Workflow for preparing and administering Antofloxacin hydrochloride.
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Subcutaneous Administration in Mice
This protocol provides a general guideline for subcutaneous injection in mice. All procedures

should be performed in accordance with institutional animal care and use committee (IACUC)

guidelines.

Materials:

Prepared Antofloxacin hydrochloride formulation

Sterile syringes (e.g., 1 mL)

Sterile needles (e.g., 27-30 gauge)

Animal restraint device (optional)

70% ethanol wipes

Procedure:

Calculate the required volume of the formulation based on the animal's body weight and the

desired dose.

Draw the calculated volume into a sterile syringe with a sterile needle.

Gently restrain the mouse.

Wipe the injection site (e.g., the loose skin over the back or flank) with a 70% ethanol wipe

and allow it to dry.

Lift a tent of skin at the injection site.

Insert the needle, bevel up, into the base of the skin tent, parallel to the body surface.

Gently pull back on the plunger to ensure the needle is not in a blood vessel (aspiration).

Slowly inject the solution.

Withdraw the needle and gently apply pressure to the injection site for a few seconds.
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Return the mouse to its cage and monitor for any adverse reactions.

Downstream Cellular Effects of Fluoroquinolone
Action
Beyond the direct inhibition of DNA gyrase and topoisomerase IV, the action of

fluoroquinolones like Antofloxacin hydrochloride can trigger a cascade of downstream

cellular events in bacteria, most notably the SOS response.

The accumulation of double-stranded DNA breaks is a potent inducer of the SOS response, a

global regulatory network that controls DNA repair and mutagenesis.[6] This response can

have significant implications for the development of antibiotic resistance.

Fluoroquinolone-Induced SOS Responsedot

DSB

RecA

SOS_Genes

Repair Mutagenesis Persisters

Resistance

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.dcchemicals.com/product_show-antofloxacin-hydrochloride.html?datasheet=datasheet
https://journals.plos.org/plosgenetics/article?id=10.1371/journal.pgen.1000760
https://journals.plos.org/plosgenetics/article?id=10.1371/journal.pgen.1000760
https://synapse.patsnap.com/article/what-are-bacterial-dna-gyrase-inhibitors-and-how-do-they-work
https://atm.amegroups.org/article/view/8610/html
https://atm.amegroups.org/article/view/8610/html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4701512/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4701512/
https://www.benchchem.com/product/b1667554#antofloxacin-hydrochloride-formulation-for-in-vivo-administration
https://www.benchchem.com/product/b1667554#antofloxacin-hydrochloride-formulation-for-in-vivo-administration
https://www.benchchem.com/product/b1667554#antofloxacin-hydrochloride-formulation-for-in-vivo-administration
https://www.benchchem.com/product/b1667554#antofloxacin-hydrochloride-formulation-for-in-vivo-administration
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667554?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

